3-(4-chlorophenyl)-1-(2-furoyl)-N-(2-furylmethyl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: [3-(4-chlorophenyl)-5-(furan-2-ylmethylamino)-1,2,4-triazol-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C18H13ClN4O3/c19-13-7-5-12(6-8-13)16-21-18(20-11-14-3-1-9-25-14)23(22-16)17(24)15-4-2-10-26-15/h1-10H,11H2,(H,20,21,22)
• InChI Key: PXCUWMQCQFDJQO-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC2=NC(=NN2C(=O)C3=CC=CO3)C4=CC=C(C=C4)Cl
• Molecular Formula: C18H13ClN4O3
• Molecular Weight: 368.8 g/mol

Description

3-(4-chlorophenyl)-1-(2-furoyl)-N-(2-furylmethyl)-1H-1,2,4-triazol-5-amine, also known as CFM-2, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of triazoles and has shown promising results in various scientific research applications.

Mechanism of Action

The mechanism of action of 3-(4-chlorophenyl)-1-(2-furoyl)-N-(2-furylmethyl)-1H-1,2,4-triazol-5-amine is not fully understood. However, it has been suggested that it may act by inhibiting the activity of specific enzymes or proteins involved in cancer cell growth and proliferation. This compound has also been found to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, induce apoptosis in cancer cells, and exhibit antifungal and antibacterial activity. This compound has also been found to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-(4-chlorophenyl)-1-(2-furoyl)-N-(2-furylmethyl)-1H-1,2,4-triazol-5-amine is its potent anticancer activity against various cancer cell lines. It also exhibits antifungal and antibacterial activity, making it a potential candidate for the development of new antimicrobial agents. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research on 3-(4-chlorophenyl)-1-(2-furoyl)-N-(2-furylmethyl)-1H-1,2,4-triazol-5-amine. One of the most promising areas of research is the development of this compound derivatives that exhibit improved anticancer activity and reduced toxicity. Another area of research is the elucidation of the mechanism of action of this compound, which will help in optimizing its therapeutic potential. Additionally, the development of novel drug delivery systems for this compound will help in improving its bioavailability and efficacy.

Scientific Research Applications

3-(4-chlorophenyl)-1-(2-furoyl)-N-(2-furylmethyl)-1H-1,2,4-triazol-5-amine has been extensively studied for its potential therapeutic applications in various scientific research fields. One of the most promising applications of this compound is in the field of cancer research. It has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been found to exhibit antifungal and antibacterial activity.